N-(2-Methoxyethyl)-N-methyl-3-azetidinamine 2HCl

• IUPAC Name: N-(2-methoxyethyl)-N-methylazetidin-3-amine;dihydrochloride
• InChI: InChI=1S/C7H16N2O.2ClH/c1-9(3-4-10-2)7-5-8-6-7;;/h7-8H,3-6H2,1-2H3;2*1H
• InChI Key: NHLURNQIIQRFRK-UHFFFAOYSA-N
• Canonical SMILES: CN(CCOC)C1CNC1.Cl.Cl
• Molecular Formula: C7H18Cl2N2O
• Molecular Weight: 217.13 g/mol
• CAS No.: 178311-96-1

Description

“N-(2-Methoxyethyl)-N-methylglycine hydrate” is a compound that has been mentioned in the context of unique chemicals provided for early discovery researchers. Another compound, “N-(2-Methoxyethyl)glycine”, has been listed with its molecular formula and mass.

Synthesis Analysis

While specific synthesis methods for “N-(2-Methoxyethyl)-N-methyl-3-azetidinamine 2HCl” are not available, there are related compounds that have been synthesized using certain techniques. For instance, “Poly(N,N-bis(2-methoxyethyl)acrylamide)” was synthesized by reversible addition fragmentation transfer (RAFT) polymerization.

Biochemical Analysis

Biochemical Properties

N-(2-Methoxyethyl)-N-methyl-3-azetidinamine 2HCl plays a role in biochemical reactions, particularly in the context of nucleic acid therapeutics . It interacts with various enzymes, proteins, and other biomolecules. For instance, enzymes in the nucleotide salvage pathway, including deoxycytidine kinase (dCK) and thymidine kinase (TK1), have shown poor reactivity towards this compound .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are significant. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its interactions at the molecular level. It exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes or cofactors, and may have effects on metabolic flux or metabolite levels . Detailed information about these interactions and effects is currently limited.

Transport and Distribution

The transport and distribution of this compound within cells and tissues involve various transporters or binding proteins. It may also have effects on its localization or accumulation

Subcellular Localization

It could involve targeting signals or post-translational modifications that direct it to specific compartments or organelles .